1-(Diethylamino)propan-2-yl 2-methoxybenzoate

• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol
• IUPAC Name: 1-(diethylamino)propan-2-yl 2-methoxybenzoate
• InChI: InChI=1S/C15H23NO3/c1-5-16(6-2)11-12(3)19-15(17)13-9-7-8-10-14(13)18-4/h7-10,12H,5-6,11H2,1-4H3
• InChI Key: JEIXOKIFTKWIFZ-UHFFFAOYSA-N
• SMILES: CCN(CC)CC(C)OC(=O)C1=CC=CC=C1OC

Description

1-(Diethylamino)propan-2-yl 2-methoxybenzoate, also known as Tetracaine, is a local anesthetic commonly used in medical procedures. It is a potent and long-acting ester-type anesthetic that is used to numb the skin and mucous membranes. Tetracaine is a widely used anesthetic due to its efficacy, low toxicity, and long duration of action.

Mechanism of Action

1-(Diethylamino)propan-2-yl 2-methoxybenzoate works by blocking voltage-gated sodium channels, which are responsible for the conduction of pain signals. It also inhibits the release of neurotransmitters such as acetylcholine and norepinephrine, which are involved in pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It can cause vasodilation, decrease heart rate, and lower blood pressure. It can also cause respiratory depression and muscle relaxation.

Advantages and Limitations for Lab Experiments

1-(Diethylamino)propan-2-yl 2-methoxybenzoate is a useful tool for investigating the role of ion channels in pain sensation and developing new analgesic drugs. Its long duration of action and low toxicity make it a popular choice for local anesthesia. However, its potency and long duration of action can also be a limitation, as it can cause prolonged numbness and interfere with normal physiological processes.

Future Directions

There are several future directions for research on 1-(Diethylamino)propan-2-yl 2-methoxybenzoate. One area of interest is the development of new analgesic drugs based on the mechanism of action of this compound. Another area of interest is the investigation of the role of ion channels in other physiological processes, such as muscle contraction and neurotransmitter release. Additionally, further studies are needed to investigate the safety and efficacy of this compound in different patient populations, such as children and the elderly.

Synthesis Methods

1-(Diethylamino)propan-2-yl 2-methoxybenzoate is synthesized by the esterification reaction of 2-methoxybenzoic acid and 1-(diethylamino)propan-2-ol. The reaction is catalyzed by sulfuric acid and produces this compound as a white crystalline powder.

Scientific Research Applications

1-(Diethylamino)propan-2-yl 2-methoxybenzoate has been widely used in scientific research for its ability to block ion channels and inhibit neurotransmitter release. It has been used in studies to investigate the role of ion channels in pain sensation and to develop new analgesic drugs.